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Introduction

Supercritical fluid dyeing (SFD) represents a significant advancement in textile coloration,

offering an environmentally sustainable alternative to conventional water-based methods.[1]

This technology utilizes carbon dioxide (CO₂) in its supercritical state (above 31.1 °C and 7.38

MPa) as the dyeing medium.[1][2] In this state, CO₂ possesses a unique combination of liquid-

like density and gas-like viscosity, making it an excellent solvent for non-polar compounds like

disperse dyes.[1] This allows for the efficient, water-free dyeing of synthetic fibers, particularly

polyester (PET).[1][3][4]

Disperse Red 73 (C.I. 11116) is a single azo disperse dye suitable for polyester dyeing.[5] Its

application in scCO₂ offers numerous advantages, including the elimination of wastewater,

reduced energy consumption as no drying is required, shorter processing times, and the ability

to recycle over 90% of the CO₂.[1][6] The process avoids the need for dispersing agents and

other auxiliary chemicals typically required in aqueous dyeing.[1][3]

These notes provide detailed protocols and quantitative data for the application of Disperse
Red 73 in the supercritical CO₂ dyeing of polyester, intended for researchers and scientists in

materials science and sustainable chemistry.

Quantitative Data Summary
The efficiency of scCO₂ dyeing is critically dependent on process parameters that influence the

solubility of the dye in the supercritical fluid.
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Table 1: Physicochemical Properties of C.I. Disperse Red 73

Property Value Reference

C.I. Name Disperse Red 73, C.I. 11116 [5]

CAS Number 16889-10-4 [5]

Molecular Formula C₁₈H₁₆N₆O₂ [5]

Molecular Weight 348.36 g/mol [5]

Chemical Class Single Azo [5]

Appearance Dark red powder [5]

Table 2: Solubility of C.I. Disperse Red 73 in Supercritical CO₂

The solubility of Disperse Red 73 is a key factor for achieving effective dye uptake. It

increases with both pressure and temperature.[7][8][9] The increase in solubility is particularly

sharp at pressures above 18 MPa.[8]

Temperature Range (°C) Pressure Range (MPa) Solubility Range (mol/mol)

70 - 130 14 - 26 1.96 x 10⁻⁶ - 19.78 x 10⁻⁶

(Data sourced from references[1][7][8][9])

Table 3: Typical Process Parameters for scCO₂ Dyeing of Polyester
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Parameter Typical Range Unit Notes

Temperature 80 - 140 °C

Affects dye solubility

and fiber swelling.

Higher temperatures

increase dye uptake

but must be controlled

to prevent polymer

degradation.[1][10]

Pressure 17 - 29 MPa

Directly influences

CO₂ density, which is

the primary driver of

dye solubility and

penetration into the

fiber.[1]

Dyeing Time 20 - 90 minutes

Significantly shorter

than conventional

aqueous dyeing due

to high diffusion rates

in the supercritical

fluid.[1]

Dye Concentration 1 - 4 % owf*

The amount of dye is

calculated based on

the weight of the

fabric.[1][10]

CO₂ Flow Rate 20 - 40 mL/min

In dynamic

(continuous flow)

systems, the flow rate

affects the dissolution

kinetics of the dye.[1]

[11]

*owf: on weight of fabric
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Experimental Protocols
The following protocols are based on established methodologies for dyeing polyester fabrics in

a laboratory-scale supercritical fluid apparatus.

Protocol 1: Supercritical CO₂ Dyeing of Polyester Fabric
Objective: To dye polyester fabric with Disperse Red 73 using a supercritical CO₂ medium.

Materials & Equipment:

Pre-cleaned polyester (PET) fabric

Disperse Red 73 powder (C.I. 11116)

High-pressure dyeing vessel (autoclave) with temperature and pressure controls

High-pressure pump for CO₂

CO₂ cylinder (purity ≥ 99.5%)[1]

Heating system (e.g., heating jacket or oil bath)

Stirring mechanism (optional, for improved circulation)

Procedure:

Sample Preparation: Cut a precisely weighed sample of the polyester fabric (e.g., 5-10

grams).

Loading the Vessel: Place the fabric sample inside the high-pressure vessel. The fabric can

be wrapped around a perforated tube to ensure even exposure.[2] Place the accurately

weighed Disperse Red 73 powder at the bottom of the vessel.[2]

Sealing and Purging: Securely seal the vessel. Purge the system with low-pressure gaseous

CO₂ for 2-3 minutes to remove any residual air.[1]

Pressurization: Begin pumping liquid CO₂ into the vessel until the target pressure (e.g., 20-

25 MPa) is achieved.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b103122?utm_src=pdf-body
https://www.benchchem.com/product/b103122?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_Supercritical_CO2_Dyeing_with_Disperse_Dyes.pdf
https://www.fibre2fashion.com/industry-article/1678/super-critical-carbon-dioxide-assisted-dyeing
https://www.benchchem.com/product/b103122?utm_src=pdf-body
https://www.fibre2fashion.com/industry-article/1678/super-critical-carbon-dioxide-assisted-dyeing
https://www.benchchem.com/pdf/Application_Notes_Supercritical_CO2_Dyeing_with_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/Application_Notes_Supercritical_CO2_Dyeing_with_Disperse_Dyes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating and Dyeing: Activate the heating system and bring the vessel to the desired dyeing

temperature (e.g., 120 °C) at a controlled rate (e.g., 2-3 °C/min).[1]

Dyeing Cycle: Once the target temperature and pressure are stable, maintain these

conditions for the specified dyeing duration (e.g., 60 minutes). If available, use agitation or

fluid circulation to ensure uniform dyeing.[1]

Cooling and Depressurization: After the dyeing period, cool the vessel to below 50 °C.[1]

Slowly and carefully depressurize the vessel. As the CO₂ transitions back to a gaseous state,

its solvent power is lost, causing any undissolved dye to precipitate.[1]

Sample Retrieval: Once fully depressurized, open the vessel and remove the dyed fabric.

The CO₂ can be captured and recycled.[1]

Protocol 2: Post-Dyeing Reduction Clearing
Objective: To remove residual dye particles from the fabric surface, thereby improving rubbing

fastness and overall color quality.[1]

Materials:

Dyed polyester sample

Sodium dithionite (Na₂S₂O₄)

Sodium hydroxide (NaOH)

Deionized water

Beaker and heating stirrer

Procedure:

Prepare Clearing Solution: Prepare a solution containing 2 g/L sodium dithionite and 2 g/L

sodium hydroxide in deionized water.[1]

Treatment: Immerse the dyed fabric in the clearing solution. Heat the solution to 70-80 °C

and maintain for 10-20 minutes with gentle stirring.
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Rinsing: Remove the fabric and rinse it thoroughly, first with warm deionized water and then

with cold deionized water, until the rinse water is clear and colorless.[1]

Drying: Allow the fabric to air dry completely.

Protocol 3: Evaluation of Dyeing Performance
Objective: To quantitatively assess the quality of the dyeing process.

1. Color Strength (K/S Value) Measurement:

Use a reflectance spectrophotometer to measure the spectral reflectance of the dyed fabric

at its wavelength of maximum absorption (λmax).

Calculate the K/S value using the Kubelka-Munk equation, which is proportional to the

concentration of dye absorbed by the fiber:[1] K/S = (1 - R)² / 2R where R is the decimal

fraction of the reflectance of the sample.

Higher K/S values indicate a greater color yield and deeper shade on the fabric.[1][12]

2. Colorfastness to Washing (ISO 105-C06):

Stitch the dyed specimen between two specified adjacent undyed fabrics (e.g., cotton and

wool).[1]

Place this composite sample in a container with a standard detergent solution and stainless

steel balls.[1]

Agitate the container in a testing apparatus at a specified temperature (e.g., 40 °C or 60 °C)

for a set time (e.g., 30 minutes).[1]

After the cycle, rinse and dry the specimen.

Evaluate the change in the color of the dyed sample and the degree of staining on the

adjacent fabrics using standard Grey Scales for comparison.[1]
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The following diagrams illustrate the experimental workflow and the interplay of key process

parameters in supercritical CO₂ dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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